BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for TRV055
Hydrochloride Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TRV055 hydrochloride

Cat. No.: B10855222

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the preparation, storage, and handling of TRV055
hydrochloride stock solutions for in vitro studies.

Introduction

TRVO055 hydrochloride is a G protein-biased agonist of the angiotensin Il type 1 receptor
(AT1R).[1][2][3] It selectively activates the Gag-mediated signaling pathway, leading to the
upregulation of transforming growth factor-beta 1 (TGF-1) and phosphorylated extracellular
signal-regulated kinase 1/2 (p-ERK1/2).[1][2][3] This selective agonism makes TRV055 a
valuable tool for investigating the physiological and pathological roles of G protein-biased
signaling of AT1Rs, particularly in processes such as fibroblast proliferation and collagen
secretion.[1][2] Accurate and consistent preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results.
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Parameter Value Reference
Molecular Formula C42H58CIN909 [1]
Molecular Weight 868.42 g/mol [1]
Appearance White to off-white solid [11[2]

Refer to the Certificate of
Purity Analysis (CoA) provided by the

supplier.

Solubility and Solvent Selection

TRVO055 hydrochloride is soluble in water.[1][3] For consistent results, it is recommended to

use sterile, nuclease-free water.

Solvent Solubility Notes Reference
Saturation may not
> 50 mg/mL (57.58
Water (H20) M) have been reached at  [1][3]
m
this concentration.
Requires sonication
33.33 mg/mL (40.06 )
Water (H20) and pH adjustment to [2]

mM)

2 with 1M HCI.

Note: The choice of solvent and concentration may depend on the specific requirements of the

downstream application. For most cell-based assays, dissolving in water is sufficient.

Experimental Protocols
Materials and Equipment

e TRVO055 hydrochloride powder
e Sterile, nuclease-free water

o Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Optional: Sonicator, pH meter, 1M HCI

0.22 um sterile syringe filter

Stock Solution Preparation Workflow
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Figure 1: Workflow for preparing TRV055 hydrochloride stock solution.
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Step-by-Step Protocol

o Equilibrate: Allow the vial of TRV055 hydrochloride powder to reach room temperature for
at least 60 minutes before opening to prevent condensation.

» Weigh: On a calibrated analytical balance, carefully weigh the desired amount of TRV055
hydrochloride powder.

o Reconstitute: Add the calculated volume of sterile water to the powder to achieve the desired
stock concentration. Refer to Table 3 for common concentrations.

» Dissolve: Vortex the solution until the powder is completely dissolved. If necessary, sonicate
the solution to aid dissolution.[2]

 Sterile Filtration: For use in cell culture, it is recommended to sterilize the stock solution by
passing it through a 0.22 um syringe filter into a sterile tube.[1][2]

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2]

o Storage: Store the aliquots at the recommended temperature.

Stock Solution Concentration Calculator

To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (mL) = Mass of Compound (mg) / (Desired Concentration (mM) * Molecular
Weight ( g/mol )) * 1000
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Desired Stock Mass of TRV055

Concentration Hydrochloride Volume of Water to Add
1 mM 1 mg 1.1515 mL
5mg 5.7576 mL

10 mg 11.5152 mL

5 mM 1mg 0.2303 mL
5mg 1.1515 mL

10 mg 2.3030 mL

10 mM 1mg 0.1152 mL
5 mg 0.5758 mL

10 mg 1.1515 mL

Data adapted from MedChemExpress.[1]

Storage and Stability

Proper storage is crucial to maintain the biological activity of the TRV055 hydrochloride stock

solution.

Storage Condition Shelf Life Notes Reference
Store in tightly sealed

-20°C Up to 1 month vials, protected from [11[3]
moisture.
Store in tightly sealed
vials, protected from
moisture. One source

-80°C Up to 6 months also recommends [1][2]13]

protection from light
and storage under

nitrogen.
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Important Considerations:

¢ Avoid repeated freeze-thaw cycles.[1][2]

» Before use, allow an aliquot to thaw completely at room temperature.
e Long-term storage of peptide solutions is generally not recommended.

Mechanism of Action and Signaling Pathway

TRVO055 is a G protein-biased agonist for the angiotensin Il type 1 receptor (AT1R).[4] Upon
binding, it preferentially activates the Gaq protein signaling cascade, while having a lesser
effect on the B-arrestin pathway.[4][5] This leads to downstream activation of specific cellular
responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for TRV055
Hydrochloride Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855222#preparing-trv055-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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